Cas no 2034350-86-0 (N-{4-(furan-3-yl)phenylmethyl}-3-(4-methoxyphenyl)propanamide)

• Product Name: N-{4-(furan-3-yl)phenylmethyl}-3-(4-methoxyphenyl)propanamide
• CAS No: 2034350-86-0
• MF: C₂₁H₂₁NO₃
• MW: 335.396345853806
• CID: 6206325
• PubChem ID: 119103321
• Update Time: 2025-05-23

N-{4-(furan-3-yl)phenylmethyl}-3-(4-methoxyphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-{4-(furan-3-yl)phenylmethyl}-3-(4-methoxyphenyl)propanamide
• F6539-3179
• AKOS026696075
• N-[[4-(furan-3-yl)phenyl]methyl]-3-(4-methoxyphenyl)propanamide
• N-{[4-(furan-3-yl)phenyl]methyl}-3-(4-methoxyphenyl)propanamide
• 2034350-86-0
• N-(4-(furan-3-yl)benzyl)-3-(4-methoxyphenyl)propanamide

• Inchi： 1S/C21H21NO3/c1-24-20-9-4-16(5-10-20)6-11-21(23)22-14-17-2-7-18(8-3-17)19-12-13-25-15-19/h2-5,7-10,12-13,15H,6,11,14H2,1H3,(H,22,23)
• InChI Key： GZXGJVZWZBQVAU-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC(=CC=1)OC)NCC1C=CC(C2=COC=C2)=CC=1

Computed Properties

• Exact Mass: 335.15214353g/mol
• Monoisotopic Mass: 335.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.5Ų

Additional information on N-{4-(furan-3-yl)phenylmethyl}-3-(4-methoxyphenyl)propanamide

Introduction to N-{4-(furan-3-yl)phenylmethyl}-3-(4-methoxyphenyl)propanamide (CAS No. 2034350-86-0)

N-{4-(furan-3-yl)phenylmethyl}-3-(4-methoxyphenyl)propanamide, a compound with the chemical identifier CAS No. 2034350-86-0, represents a significant advancement in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense interest among researchers and scientists in the field of medicinal chemistry. The structural features of this molecule, particularly its aromatic and heterocyclic components, contribute to its unique pharmacological profile and potential therapeutic applications.

The molecular structure of N-{4-(furan-3-yl)phenylmethyl}-3-(4-methoxyphenyl)propanamide consists of a complex arrangement of functional groups that are strategically positioned to interact with biological targets. The presence of a furan ring at the 4-position of the phenyl group and a 4-methoxyphenyl moiety at the 3-position of the propanamide backbone introduces specific electronic and steric properties that influence its binding affinity and selectivity. These structural elements are crucial in determining the compound's interaction with enzymes, receptors, and other biological molecules.

Recent studies have highlighted the importance of heterocyclic compounds in drug development due to their ability to modulate biological pathways effectively. The furan-3-yl substituent in N-{4-(furan-3-yl)phenylmethyl}-3-(4-methoxyphenyl)propanamide has been shown to enhance binding interactions with certain protein targets, leading to improved pharmacological activity. This observation aligns with broader trends in medicinal chemistry where the integration of heterocycles into drug candidates has yielded compounds with enhanced efficacy and reduced side effects.

In addition to its structural complexity, N-{4-(furan-3-yl)phenylmethyl}-3-(4-methoxyphenyl)propanamide exhibits interesting physicochemical properties that make it suitable for further development as a pharmaceutical agent. The compound's solubility, stability, and metabolic profile are critical factors that determine its potential for clinical application. Preliminary studies suggest that this molecule possesses favorable solubility characteristics, which is essential for formulation development and ensuring adequate bioavailability.

The synthesis of N-{4-(furan-3-yl)phenylmethyl}-3-(4-methoxyphenyl)propanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the furan ring and the 4-methoxyphenyl group necessitates careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the desired molecular framework efficiently.

The pharmacological evaluation of N-{4-(furan-3-yl)phenylmethyl}-3-(4-methoxyphenyl)propanamide has revealed several promising activities that warrant further investigation. In vitro assays have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways, making it a candidate for therapeutic intervention in chronic inflammatory diseases. Additionally, preliminary data suggest that this compound may exhibit antimicrobial properties, which could be exploited in the development of novel antibiotics or antifungal agents.

The integration of computational chemistry techniques has played a pivotal role in understanding the mechanism of action of N-{4-(furan-3-yl)phenylmethyl}-3-(4-methoxyphenyl)propanamide. Molecular docking studies have been conducted to predict how this molecule interacts with target proteins at an atomic level. These simulations have provided valuable insights into the binding modes and key interactions that contribute to its biological activity. Such computational approaches are increasingly indispensable in modern drug discovery pipelines, enabling rapid screening and optimization of lead compounds.

The development of N-{4-(furan-3-yl)phenylmethyl}-3-(4-methoxyphenyl)propanamide also underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. The successful translation of laboratory findings into clinical applications requires a concerted effort to address various challenges associated with drug development. From initial synthesis to preclinical testing, each step demands rigorous evaluation and innovation to bring a new therapeutic entity to fruition.

The future prospects for N-{4-(furan-3-yl)phenylmethyl}-3-(4-methoxyphenyl)propanamide are promising, given its unique structural features and observed biological activities. Further research is needed to elucidate its full pharmacological profile and explore potential therapeutic indications. As our understanding of disease mechanisms continues to evolve, compounds like this one hold the potential to address unmet medical needs through targeted intervention.